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Introduction

Indigo dyes, most notably indigo carmine (disodium 5,5-indigodisulfonate), are versatile
organic compounds that serve as effective redox indicators in a variety of analytical titration
experiments. Their utility stems from a distinct and reversible color change upon undergoing
oxidation or reduction. In its oxidized state, indigo carmine is a deep blue, while its reduced
form, often referred to as leuco-indigo carmine, is yellow.[1][2] This dramatic color transition
provides a clear endpoint in redox titrations.

These application notes provide an overview of the principles, applications, and detailed
protocols for using indigo as a redox indicator in laboratory settings.

Principle of Operation

The function of indigo carmine as a redox indicator is based on the reversible redox reaction of
its indigoid structure. The central double bond and the two carbonyl groups in the indigo
carmine molecule are susceptible to reduction. In the presence of a reducing agent, the blue
oxidized form accepts electrons and is converted to the yellow reduced (leuco) form.
Conversely, an oxidizing agent will convert the yellow leuco form back to the blue oxidized
form.
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The standard redox potential (E°) of indigo carmine is +0.29 V (at pH 0 and 20°C).[3] However,
the reduction potential is pH-dependent, a critical consideration when developing titration
methods.[4]

Quantitative Data

The properties of indigo carmine as both a redox and pH indicator are summarized in the table

below.
Property Value Reference
Redox Potential (E°) +0.29V (vs. SHE at pH 0, [5]
20°C)
Oxidized Form Color Blue [3]
Reduced Form Color Yellow [3]
pH Indicator Range pH 11.5-14.0 [3]
ColoratpH < 11.5 Blue [2]
Color at pH > 13.0 Yellow [2]
Diagrams

Redox Mechanism of Indigo Carmine

Indigo Carmine (Oxidized) +2e", + 2H* (Recluction)> Leuco-indigo Carmine (Reduced)
Blue Yellow

e 2e7, - 2H7 (Oxidation)

Click to download full resolution via product page

Caption: Reversible redox reaction of indigo carmine.
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Experimental Workflow for Tannin Titration
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Caption: Workflow for the determination of tannins.

Application Notes

Determination of Tannins (Lowenthal-Permanganate
Titration)

Indigo carmine is widely used in the food and beverage industry, particularly for the
guantification of tannins in products like cider, wine, and herbal extracts.[6] In this method,
tannins, which are reducing agents, are titrated with a strong oxidizing agent, potassium
permanganate (KMnQOa). Indigo carmine acts as an indicator to signal the endpoint of the
titration. The tannins react with the permanganate first. Once all the tannins are oxidized, the
excess permanganate oxidizes the indigo carmine, causing a color change from blue through
green to a golden yellow endpoint.[7] A blank titration is necessary to account for the amount of
permanganate required to oxidize the indicator itself.

Determination of Dissolved Oxygen

Indigo carmine can be used for the colorimetric determination of dissolved oxygen in water.[3]
[9] In this application, the reduced (leuco) form of indigo carmine, which is yellow-green, is
introduced to the water sample. The dissolved oxygen oxidizes the leuco-indigo carmine to its
blue form. The intensity of the resulting blue color is proportional to the concentration of
dissolved oxygen and can be measured spectrophotometrically. This method is advantageous
due to its simplicity and speed. However, it is susceptible to interference from other oxidizing
agents such as ferric iron and chlorine, as well as high concentrations of certain metal ions.[8]

Demonstration of Reducing Sugar Reactions
(Qualitative)

The reversible redox reaction of indigo carmine with a reducing sugar like glucose is famously
demonstrated in the "chemical traffic light" experiment. In an alkaline solution, glucose reduces
the blue indigo carmine to its yellow leuco form. Shaking the solution introduces atmospheric
oxygen, which re-oxidizes the indicator back to blue. This color change can be cycled multiple
times. While this provides a powerful visual demonstration of a redox reaction, it is primarily a
qualitative experiment. For the quantitative determination of reducing sugars, other
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standardized titration methods, such as the Lane-Eynon method which uses methylene blue as
an indicator, are more commonly employed.[6][8]

Experimental Protocols
Protocol 1: Determination of Tannins in a Solid Sample

Materials:

e Sample containing tannins

e Potassium permanganate (KMnQOa4), 0.02 M (N/10) standard solution
 Indigo carmine indicator solution (see preparation below)
 Sulfuric acid (H2S0a4), concentrated

« Distilled water

e 1000 mL conical flask

e 50 mL burette

e Magnetic stirrer and stir bar

e Analytical balance

Procedure:

o Preparation of Indigo Carmine Indicator Solution: Dissolve 1.0 g of indigo carmine in 1 liter
of distilled water containing 50 mL of concentrated sulfuric acid. Mix thoroughly.

o Sample Preparation: Accurately weigh approximately 5.0 g of the finely ground sample into a
1000 mL conical flask. Add 750 mL of distilled water. Stir the mixture on a magnetic stirrer for
30 minutes.

o Titration:
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o To the sample mixture, add 25 mL of the indigo carmine indicator solution. The solution
should turn a royal blue color.

o Titrate with 0.02 M potassium permanganate solution while stirring continuously.

o The endpoint is reached when the color changes from blue to green and finally to a stable
golden yellow. Record the volume of KMnOa used (t2).

o Blank Determination:

o In a separate 1000 mL conical flask, add 750 mL of distilled water and 25 mL of the indigo
carmine indicator solution.

o Titrate with the 0.02 M potassium permanganate solution to the same golden yellow
endpoint. Record the volume of KMnOa used (t1).

» Calculation: The volume of KMnO4 consumed by the tannins is (tz - t1). The tannin content
can be calculated using the following formula:

o Tannin (%) = [((t2 - t) mL * Normality of KMnOa4 * 0.004157 g/meq) / (Weight of sample in
g)] * 100

o Note: 1 mL of 0.1 N KMnOa is equivalent to 0.004157 g of tannins (as gallotannic acid).[6]

Protocol 2: Colorimetric Determination of Dissolved
Oxygen

Materials:

Water sample

Reduced indigo carmine reagent (commercially available in sealed ampoules or prepared
fresh)

Spectrophotometer or colorimeter

Cuvettes
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Procedure:

o Sample Collection: Collect the water sample carefully to avoid introducing atmospheric
oxygen. The analysis should be performed immediately.

e Color Development:

o Introduce the reduced indigo carmine reagent to a known volume of the water sample
according to the manufacturer's instructions (e.g., by breaking a sealed ampoule within the
sample).

o The reduced indicator will be in a yellow-green state. In the presence of dissolved oxygen,
it will be oxidized to a blue color.

o Allow a specified time for the color to develop fully.
¢ Measurement:
o Transfer the colored solution to a cuvette.

o Measure the absorbance at the wavelength of maximum absorbance for the blue oxidized
form of indigo carmine (typically around 610 nm, though 555 nm may be more suitable for
low concentrations).[10]

e Quantification:

o Determine the dissolved oxygen concentration by comparing the absorbance to a
calibration curve prepared using standards of known oxygen concentration.

Protocol 3: "Chemical Traffic Light" Demonstration

Materials:
o Dextrose (glucose)
e Sodium hydroxide (NaOH)

e Indigo carmine
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Distilled water

500 mL Erlenmeyer flask with a stopper

Beakers

Graduated cylinders
Procedure:

e Solution A (Dextrose): Dissolve approximately 24 g of dextrose in enough distilled water to
make 1 L of solution.

e Solution B (Sodium Hydroxide): Carefully dissolve 40 g of NaOH pellets in enough distilled
water to make 1 L of solution. Caution: This process is exothermic.

« Indicator Solution: Dissolve 1 g of indigo carmine in 100 mL of distilled water.
o Demonstration:

o In the 500 mL Erlenmeyer flask, combine 100 mL of the dextrose solution and 100 mL of
the sodium hydroxide solution.

o Add 10 mL of the indigo carmine indicator solution. The solution will initially be green.

o Stopper the flask and let it stand undisturbed. The solution will gradually turn from green to
red and then to yellow as the glucose reduces the indigo carmine.

o To reverse the reaction, shake the flask vigorously. The dissolved oxygen from the air in
the flask will oxidize the leuco-indigo carmine, and the solution will turn back to green.

o This cycle of color changes can be repeated several times.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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